Cas no 133565-46-5 (Fmoc-L-Isoleucinol)

Fmoc-L-Isoleucinol structure
Fmoc-L-Isoleucinol structure
Product Name:Fmoc-L-Isoleucinol
CAS No:133565-46-5
Molecular Formula:C21H25NO3
Molecular Weight:339.4281
MDL:MFCD00235930
CID:139033
PubChem ID:51340617

Fmoc-L-Isoleucinol Properties

Names and Identifiers

    • (9H-Fluoren-9-yl)methyl ((2S,3S)-1-hydroxy-3-methylpentan-2-yl)carbamate
    • Fmoc-isoleucinol
    • 9H-fluoren-9-ylmethyl N-[(2S,3S)-1-hydroxy-3-methylpentan-2-yl]carbamate
    • Carbamic acid,N-[(1S,2S)-1-(hydroxymethyl)-2-methylbutyl]-, 9H-fluoren-9-ylmethyl ester
    • FMOC-ILE-OL
    • Fmoc-L-Isoleucinol
    • AmbotzFAL1070
    • N-Fmoc-isoleucinol
    • FMOC-LLE-OL
    • (9H-fluoren-9-yl)methyl N-[(2S,3S)-1-hydroxy-3-methylpentan-2-yl]carbamate
    • (2S,3S)-2-(9-Fluorenylmethyloxycarbonyl)amino-3-methyl-1-pentanol, N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-isoleucinol
    • DS-15719
    • CS-0153938
    • Carbamic acid,N-[(1S,2S)-1-(hydroxymethyl)-2-methylbutyl]-,9H-fluoren-9-ylmethyl ester
    • Fmoc-(S,S)-2-amino-3-methyl-1-pentanol
    • EN300-7363312
    • MFCD00235930
    • DTXSID20679813
    • 133565-46-5
    • fmoc-Isoleucinol
    • (9H-fluoren-9-yl)methyl (2S,3S)-1-hydroxy-3-methylpentan-2-ylcarbamate
    • AC-31985
    • AKOS015914341
    • (9H-Fluoren-9-yl)methyl [(2S,3S)-1-hydroxy-3-methylpentan-2-yl]carbamate
    • MDL: MFCD00235930
    • InChIKey: YMPMFRNXDNCNRH-VBKZILBWSA-N
    • Inchi: InChI=1S/C21H25NO3/c1-3-14(2)20(12-23)22-21(24)25-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20,23H,3,12-13H2,1-2H3,(H,22,24)/t14-,20+/m0/s1
    • SMILES: CC[C@@H]([C@H](NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)CO)C

Computed Properties

  • Exact Mass: 339.18300
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 8
  • Monoisotopic Mass: 339.18344366g/mol
  • Heavy Atom Count: 25
  • Complexity: 419
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.1
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • LogP: 4.32300
  • PSA: 58.56000

Fmoc-L-Isoleucinol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P009BIJ-1g
FMOC-ILE-OL
133565-46-5 98%
1g
$70.00
A2B Chem LLC
AE34027-1g
Fmoc-l-isoleucinol
133565-46-5 98%
1g
$17.00 2024-04-20
AAPPTec
DFI101-1g
Fmoc-Isoleucinol
133565-46-5
1g
$40.00 2024-07-19
Aaron
AR009BQV-250mg
FMOC-ILE-OL
133565-46-5 97%
250mg
$12.00
abcr
AB259069-1 g
(2S,3S)-2-(9-Fluorenylmethyloxycarbonyl)amino-3-methyl-1-pentanol, N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-isoleucinol; .
133565-46-5
1g
€72.60 2023-02-05
Ambeed
A123710-500g
Fmoc-isoleucinol
133565-46-5 97%
500g
$1622.0
Chemenu
CM248903-10g
Fmoc-isoleucinol
133565-46-5 95%
10g
$60 2024-08-02
eNovation Chemicals LLC
Y1054656-25g
FMOC-ILE-OL
133565-46-5 97%
25g
$190 2022-09-07
Fluorochem
045529-1g
fmoc-Isoleucinol
133565-46-5 95%
1g
£12.00 2022-03-01
TRC
F860953-100mg
Fmoc-l-isoleucinol
133565-46-5
100mg
$64.00 2023-05-18

Fmoc-L-Isoleucinol Synthesis

Fmoc-L-Isoleucinol Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:133565-46-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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